Cas no 140227-15-2 (1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-)

1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)- structure
140227-15-2 structure
Product Name:1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-
CAS No:140227-15-2
MF:C18H18N2O
MW:278.348324298859
CID:1285529
PubChem ID:71343223
Update Time:2025-04-20

1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-
    • 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole
    • 2-(3,5-dimethyl)phenyl-5-(4-ethyl)phenyl-1,3,4-oxadiazole
    • 140227-15-2
    • DTXSID90769851
    • Inchi: 1S/C18H18N2O/c1-4-14-5-7-15(8-6-14)17-19-20-18(21-17)16-10-12(2)9-13(3)11-16/h5-11H,4H2,1-3H3
    • InChI Key: QEFJFLBZOGUGEY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)CC)=NN=C1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 278.14204
  • Monoisotopic Mass: 278.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92

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